Cas no 157414-01-2 ((3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one)

(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one structure
157414-01-2 structure
Product name:(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
CAS No:157414-01-2
MF:C28H42O5
MW:458.63008928299
CID:1334657
PubChem ID:188935

(3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one Chemical and Physical Properties

Names and Identifiers

    • (3beta,5beta,9beta,13xi,22R,23S)-3,5,9,23-tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
    • (4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-[(2S,3R,4S,5S)-5-hydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-2,2,6a,6b,9,
    • Mer NF8054X
    • Cyclopenta[13,17]-18-norandrosta-6,8(14)-dien-11-one, 3',4',5',17-tetrahydro-3,5,9-trihydroxy-4'-[(1S,2R)-1-hydroxy-2,3-dimethylbutyl]-3'-methyl-, (3β,3'β,4'β,5β,9β,17α)- (9CI)
    • 157414-01-2
    • trihydroxy-[(1S,2R)-1-hydroxy-2,3-dimethyl-butyl]-dimethyl-[?]one
    • DTXSID60935667
    • Mer-NF8054X
    • (5R,6S,7R,12S,13S,16S,18R)-12,16,18-trihydroxy-7-[(1S,2R)-1-hydroxy-2,3-dimethylbutyl]-6,13-dimethylpentacyclo[10.8.0.02,9.05,9.013,18]icosa-1,19-dien-11-one
    • 18,22-Cycloergosta-6,8(14)-dien-11-one, 3,5,9,23-tetrahydroxy-, (3.beta.,5.beta.,9.beta.,13xi,17.alpha.,22R,23S)-
    • 3,5,9,23-Tetrahydroxy-18,22-cycloergosta-6,8(14)-dien-11-one
    • Inchi: 1S/C28H42O5/c1-15(2)16(3)24(31)19-13-26-14-23(30)28(33)22(21(26)7-6-20(26)17(19)4)9-11-27(32)12-18(29)8-10-25(27,28)5/h9,11,15-20,24,29,31-33H,6-8,10,12-14H2,1-5H3/t16-,17-,18+,19-,20-,24+,25+,26?,27+,28-/m1/s1
    • InChI Key: MUYUFHKTKLPWIW-OWPLYGPRSA-N
    • SMILES: O([H])[C@@]12C(C([H])([H])C34C(=C1C([H])=C([H])[C@@]1(C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]21C([H])([H])[H])O[H])O[H])C([H])([H])C([H])([H])[C@]3([H])[C@]([H])(C([H])([H])[H])[C@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H])C4([H])[H])=O

Computed Properties

  • Exact Mass: 458.30322444g/mol
  • Monoisotopic Mass: 458.30322444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 921
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 98Ų

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